Cas no 901273-41-4 (3-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-ylpiperidine)

• Product Name: 3-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-ylpiperidine
• CAS No: 901273-41-4
• MF: C₁₂H₁₃F₃N₄
• MW: 270.253632307053
• MDL: MFCD08166723
• CID: 5225328
• Update Time: 2025-10-31

3-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyridine, 3-(3-piperidinyl)-6-(trifluoromethyl)-
• 3-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-ylpiperidine

• MDL： MFCD08166723
• Inchi： 1S/C12H13F3N4/c13-12(14,15)9-3-4-10-17-18-11(19(10)7-9)8-2-1-5-16-6-8/h3-4,7-8,16H,1-2,5-6H2
• InChI Key： XBMLMPXUXMNGQE-UHFFFAOYSA-N
• SMILES： C12=NN=C(C3CCCNC3)N1C=C(C(F)(F)F)C=C2

Additional information on 3-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-ylpiperidine

Recent Advances in the Study of 3-(6-(Trifluoromethyl)-1,2,4-triazolo[4,3-a]pyridin-3-yl)piperidine (CAS: 901273-41-4)

The compound 3-(6-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyridin-3-yl)piperidine (CAS: 901273-41-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a triazolopyridine core linked to a piperidine moiety, exhibits unique physicochemical properties that make it a promising candidate for drug development. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of central nervous system (CNS) disorders and infectious diseases.

One of the key areas of research has been the exploration of this compound's role as a modulator of neurotransmitter receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-(6-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyridin-3-yl)piperidine exhibit high affinity for GABA_A receptors, suggesting potential applications in anxiety and epilepsy treatment. The trifluoromethyl group at the 6-position of the triazolopyridine ring was found to be critical for enhancing binding affinity and metabolic stability.

In the realm of synthetic chemistry, recent advancements have focused on developing more efficient routes to produce 901273-41-4 and its analogs. A novel one-pot synthesis method reported in Organic Letters (2024) significantly improved the yield (up to 78%) while reducing the number of purification steps. This methodological breakthrough is expected to facilitate larger-scale production for preclinical studies and structure-activity relationship (SAR) investigations.

Pharmacokinetic studies of this compound have revealed interesting properties. The piperidine moiety contributes to good blood-brain barrier penetration, while the trifluoromethyl group enhances metabolic stability. However, challenges remain in optimizing the balance between lipophilicity and aqueous solubility. Recent molecular modeling studies have proposed several structural modifications to address this issue while maintaining the desired biological activity.

Emerging research has also explored the potential of 3-(6-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyridin-3-yl)piperidine in antiviral applications. Preliminary in vitro studies against SARS-CoV-2 variants showed moderate inhibitory activity, suggesting that further structural optimization could yield more potent analogs. The compound's mechanism of action appears to involve interference with viral RNA-dependent RNA polymerase.

Future research directions for this compound class include comprehensive toxicological profiling, further SAR studies to identify more selective analogs, and exploration of combination therapies. The unique structural features of 901273-41-4 continue to make it a valuable scaffold for medicinal chemistry programs targeting various disease areas.